BENGHE Foundational & Exploratory

Check Availability & Pricing

Eak16-Ill: A Technical Guide to Synthesis and
Purification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Eak16-I

Cat. No.: B12375766

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and
purification of the self-assembling peptide, Eak16-Il. With the sequence Ac-
AEAEAKAKAEAEAKAK-NH2, this 16-amino acid peptide is a subject of significant interest in
the fields of drug delivery, tissue engineering, and regenerative medicine due to its ability to
form well-defined nanostructures.[1] This document outlines the prevalent methods for its
chemical synthesis, purification, and characterization, designed to be a valuable resource for
researchers and professionals in drug development.

Peptide Characteristics

Eak16-1l is an amphiphilic peptide composed of alternating hydrophobic (Alanine, A) and
charged (Glutamic Acid, E, and Lysine, K) amino acid residues. This arrangement facilitates its
self-assembly into stable B-sheet structures in aqueous environments.[2] The N-terminus is
acetylated and the C-terminus is amidated to mimic a native peptide bond and prevent
unwanted enzymatic degradation.
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Property Value Reference

Ac-Ala-Glu-Ala-Glu-Ala-Lys-
Sequence Ala-Lys-Ala-Glu-Ala-Glu-Ala- [1]
Lys-Ala-Lys-NH2

Molecular Formula C72H123N21026 Calculated
Average Molecular Weight 1656.82 g/mol [1]

Purity (Commercial) >90% to >95% (HPLC) [1]

Form Lyophilized Powder

Counterion Trifluoroacetate (TFA)

Synthesis of Eak16-Il via Solid-Phase Peptide
Synthesis (SPPS)

The primary method for synthesizing Eak16-Il is the Fmoc/tBu (9-
fluorenylmethyloxycarbonyl/tert-butyl) solid-phase peptide synthesis (SPPS) strategy. This
method involves the stepwise addition of amino acids to a growing peptide chain attached to an
insoluble resin support.

General Workflow for Eak16-Il Synthesis

The overall workflow for the solid-phase synthesis of Eak16-Il is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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